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Compound of Interest

Compound Name:
Ethyl 3-methylpiperidine-3-

carboxylate

Cat. No.: B061487 Get Quote

This technical guide provides an in-depth overview of Ethyl 3-methylpiperidine-3-
carboxylate, a heterocyclic compound of interest to researchers, scientists, and professionals

in the field of drug development and organic synthesis. This document outlines its chemical

identity, physicochemical properties, a representative synthetic protocol, and analytical

methodologies.

Chemical Identity: IUPAC Name and Synonyms
The formal IUPAC name for the compound is ethyl 3-methylpiperidine-3-carboxylate.

Depending on the stereochemistry at the C3 position, it can be referred to as (R)-ethyl 3-
methylpiperidine-3-carboxylate or (S)-ethyl 3-methylpiperidine-3-carboxylate.

A variety of synonyms are used in literature and commercial listings to refer to this compound.

These include:

3-Methyl-3-piperidinecarboxylic acid ethyl ester[1]

3-Piperidinecarboxylic acid, 3-methyl-, ethyl ester[1]

Ethyl 3-methyl-3-piperidinecarboxylate

It is important for researchers to be aware of these different naming conventions to ensure

accurate identification of the molecule in databases and publications.
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Physicochemical and Pharmacological Data
A summary of the key physicochemical properties of Ethyl 3-methylpiperidine-3-carboxylate
is presented in the table below. This data is essential for its handling, characterization, and

application in experimental settings.

Property Value Reference

CAS Number 170843-43-3 --INVALID-LINK--

Molecular Formula C₉H₁₇NO₂ --INVALID-LINK--

Molecular Weight 171.24 g/mol --INVALID-LINK--

Boiling Point 221 °C --INVALID-LINK--

Density 0.978 g/cm³ --INVALID-LINK--

Flash Point 87 °C --INVALID-LINK--

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Ethyl 3-methylpiperidine-
3-carboxylate is not readily available in the public domain, a representative synthesis can be

adapted from known organic chemistry principles and procedures for analogous compounds.

The following is a plausible, adapted two-step protocol starting from ethyl cyanoacetate.

Step 1: Synthesis of Ethyl 2-cyano-2-methyl-6-hexenoate

To a solution of sodium ethoxide, prepared by dissolving sodium (1.15 g, 50 mmol) in

absolute ethanol (50 mL), is added ethyl cyanoacetate (5.65 g, 50 mmol) at room

temperature with stirring.

After 15 minutes, methyl iodide (7.1 g, 50 mmol) is added dropwise, and the reaction mixture

is stirred for 2 hours.

Subsequently, 4-bromo-1-butene (7.42 g, 55 mmol) is added, and the mixture is refluxed for

8 hours.
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The reaction mixture is cooled, and the solvent is removed under reduced pressure.

The residue is partitioned between water (50 mL) and diethyl ether (50 mL). The aqueous

layer is extracted with diethyl ether (2 x 25 mL).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated in vacuo.

The crude product is purified by vacuum distillation to yield ethyl 2-cyano-2-methyl-6-

hexenoate.

Step 2: Reductive Cyclization to Ethyl 3-methylpiperidine-3-carboxylate

Ethyl 2-cyano-2-methyl-6-hexenoate (3.62 g, 20 mmol) is dissolved in methanol (100 mL) in

a high-pressure hydrogenation vessel.

A catalytic amount of Raney nickel (approximately 1 g, slurry in methanol) is added to the

solution.

The vessel is sealed and pressurized with hydrogen gas to 100 atm.

The reaction mixture is heated to 100°C and stirred for 24 hours.

After cooling and venting the hydrogen, the catalyst is removed by filtration through a pad of

celite.

The filtrate is concentrated under reduced pressure to give the crude product.

Purification by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient)

affords pure ethyl 3-methylpiperidine-3-carboxylate.

Molecular Structure and Visualization
The chemical structure of Ethyl 3-methylpiperidine-3-carboxylate is depicted below. The

diagram highlights the key functional groups: the piperidine ring, the ethyl ester, and the methyl

group at the 3-position.

Figure 1: Chemical structure of Ethyl 3-methylpiperidine-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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